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Compound of Interest

Compound Name: 2'-Acetoxy-5-chlorovalerophenone

Cat. No.: B3021533 Get Quote

Application Notes and Protocols for 2'-Acetoxy-
5-chlorovalerophenone
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following information is provided for guidance only. A specific Safety Data

Sheet (SDS) for 2'-Acetoxy-5-chlorovalerophenone was not available at the time of writing.

The safety and handling procedures outlined below are based on data for structurally similar

compounds, namely 2'-Acetoxyacetophenone and 4'-Chloroacetophenone. It is imperative to

conduct a thorough risk assessment before handling this chemical and to consult a qualified

safety professional.

Hazard Identification and Safety Precautions
2'-Acetoxy-5-chlorovalerophenone is a substituted acetophenone derivative. Based on

analogous compounds, it should be handled with care, assuming it may possess the following

hazards:

Harmful if swallowed.[1][2]

Causes skin irritation.[1][3][4][5]

Causes serious eye irritation or damage.[1][3][4][6]
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May cause respiratory irritation.[1][5]

May be harmful to aquatic life.[3]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[7]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat to

prevent skin exposure.[7]

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.[3][8] If

dust or aerosols are generated, a NIOSH/MSHA or European Standard EN 149 approved

respirator may be necessary.[4]

Hygiene Measures: Wash hands thoroughly after handling.[3] Do not eat, drink, or smoke

when using this product.[2]

First Aid Measures:

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Immediately call a POISON

CENTER or doctor/physician.[1][2][7]

If on Skin: Wash off immediately with plenty of soap and water for at least 15 minutes.[7] If

skin irritation occurs, get medical advice/attention.[4]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing for at least 15 minutes. Immediately call a POISON

CENTER or doctor/physician.[1][3][7]

If Inhaled: Remove person to fresh air and keep comfortable for breathing.[3][5] Call a

POISON CENTER or doctor/physician if you feel unwell.[1]
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Avoid contact with skin, eyes, and clothing.[7]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4]

Use only in a well-ventilated area, preferably in a chemical fume hood.[3][8]

Keep away from heat, sparks, open flames, and hot surfaces.[2][3]

Handle in accordance with good industrial hygiene and safety practices.[7]

Storage:

Keep container tightly closed in a dry, cool, and well-ventilated place.[3][7]

Store locked up.[4]

Incompatible Materials: Strong oxidizing agents, strong bases.[3]

Quantitative Data
Data presented below is for structurally similar compounds and should be used as an estimate.

Property 2'-Acetoxyacetophenone 4'-Chloroacetophenone

Molecular Formula C10H10O3 C8H7ClO

Molecular Weight 178.19 g/mol 154.59 g/mol

Appearance White Crystalline Solid -

Melting Point 88 - 91 °C 14 - 18 °C

Boiling Point 118 °C 232 °C

Flash Point No data available Combustible liquid

Solubility No data available -

Log Pow No data available 2.32

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAB2162406&productDescription=2-ACETOXYACETOPHENONE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1074922&productDescription=2-CHLOROACETOPHENONE+98%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA12115&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/48986.pdf
https://www.sigmaaldrich.cn/CN/zh/sds/sial/00790
https://www.fishersci.com/store/msds?partNumber=AAA12115&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2162406&productDescription=2-ACETOXYACETOPHENONE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA12115&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2162406&productDescription=2-ACETOXYACETOPHENONE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1074922&productDescription=2-CHLOROACETOPHENONE+98%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA12115&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Synthesis of a Chalcone
Derivative via Claisen-Schmidt Condensation
This protocol describes a general procedure for the synthesis of a chalcone derivative from 2'-
Acetoxy-5-chlorovalerophenone and a substituted benzaldehyde.

Materials:

2'-Acetoxy-5-chlorovalerophenone

Substituted benzaldehyde (e.g., 4-methoxybenzaldehyde)

Ethanol (rectified spirit)

Sodium hydroxide (NaOH) solution (e.g., 10% w/v in water)

Hydrochloric acid (HCl), dilute (e.g., 0.1 M)

Magnetic stirrer and stir bar

Round-bottom flask

Dropping funnel

Ice bath

Buchner funnel and filter paper

Recrystallization solvent (e.g., ethanol)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2'-
Acetoxy-5-chlorovalerophenone (1 equivalent) in ethanol.

Addition of Aldehyde: To the stirred solution, add the substituted benzaldehyde (1

equivalent).
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Base-catalyzed Condensation: Cool the reaction mixture in an ice bath. Slowly add the

NaOH solution dropwise via a dropping funnel over a period of 30 minutes, maintaining the

temperature between 20-25°C.

Reaction Monitoring: Continue stirring the reaction mixture at room temperature for 4-5

hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Neutralization and Precipitation: After completion of the reaction, neutralize the mixture by

the slow addition of dilute HCl until the pH is neutral. The chalcone product should precipitate

out of the solution.

Isolation of Crude Product: Collect the precipitated solid by vacuum filtration using a Buchner

funnel. Wash the solid with cold water.

Purification: The crude product can be purified by recrystallization from a suitable solvent,

such as ethanol, to yield the pure chalcone derivative.

Characterization: The structure of the synthesized chalcone can be confirmed using

spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Visualizations

Preparation
Reaction Work-up & Purification Analysis

Weigh Reagents:
2'-Acetoxy-5-chlorovalerophenone

Substituted Benzaldehyde
Dissolve in Ethanol Cool in Ice Bath Add NaOH Solution Stir at Room Temp (4-5h) Neutralize with HCl Vacuum Filtration Recrystallize from Ethanol Spectroscopic Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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